Cas no 851726-57-3 (2-{(tert-butoxy)carbonyl(4-fluorophenyl)methylamino}acetic acid)

• Product Name: 2-{(tert-butoxy)carbonyl(4-fluorophenyl)methylamino}acetic acid
• CAS No: 851726-57-3
• MF: C₁₄H₁₈FNO₄
• MW: 283.295427799225
• CID: 4232695
• PubChem ID: 39382716
• Update Time: 2025-11-06

2-{(tert-butoxy)carbonyl(4-fluorophenyl)methylamino}acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(1,1-dimethylethoxy)carbonyl]-N-[(4-fluorophenyl)methyl]-
• N-Boc-N-[(4-fluorophenyl)Methyl]glycine
• 2-((tert-Butoxycarbonyl)(4-fluorobenzyl)amino)acetic acid
• n-(Tert-butoxycarbonyl)-n-(4-fluorobenzyl)glycine
• 2-{(tert-butoxy)carbonyl(4-fluorophenyl)methylamino}acetic acid
• SCHEMBL2897902
• 2-((tert-Butoxycarbonyl)(4-fluorobenzyl)amino)aceticacid
• BJB72657
• CS-0346131
• 2-[(4-fluorophenyl)methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]acetic acid
• 2-([(tert-Butoxy)carbonyl][(4-fluorophenyl)methyl]amino)acetic acid
• 2-{[(tert-butoxy)carbonyl][(4-fluorophenyl)methyl]amino}acetic acid
• F78776
• EN300-1071880
• 851726-57-3
• PDUIHMJJVLDHKX-UHFFFAOYSA-N

• Inchi： 1S/C14H18FNO4/c1-14(2,3)20-13(19)16(9-12(17)18)8-10-4-6-11(15)7-5-10/h4-7H,8-9H2,1-3H3,(H,17,18)
• InChI Key： PDUIHMJJVLDHKX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN(CC(=O)O)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 283.12198622g/mol
• Monoisotopic Mass: 283.12198622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-{(tert-butoxy)carbonyl(4-fluorophenyl)methylamino}acetic acid

Recent Advances in the Study of 2-{(tert-butoxy)carbonyl(4-fluorophenyl)methylamino}acetic acid (CAS: 851726-57-3)

The compound 2-{(tert-butoxy)carbonyl(4-fluorophenyl)methylamino}acetic acid (CAS: 851726-57-3) has recently gained significant attention in the field of chemical biology and pharmaceutical research. This N-protected amino acid derivative serves as a crucial building block in the synthesis of various biologically active molecules, particularly in the development of peptide-based therapeutics and enzyme inhibitors. Recent studies have focused on its applications in drug discovery, with particular emphasis on its role as a precursor for novel protease inhibitors and GPCR-targeting compounds.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 851726-57-3 in the synthesis of selective cathepsin K inhibitors. The researchers utilized this compound as a key intermediate in developing a series of potent inhibitors with improved pharmacokinetic properties. The tert-butoxycarbonyl (Boc) protecting group and the 4-fluorophenyl moiety were found to be critical for maintaining the desired conformation of the final molecules while enhancing their metabolic stability.

Further investigations into the structural properties of 2-{(tert-butoxy)carbonyl(4-fluorophenyl)methylamino}acetic acid have revealed its unique conformational characteristics that make it particularly valuable in constrained peptide design. X-ray crystallographic studies conducted at multiple research institutions have provided detailed insights into its preferred rotameric states and hydrogen bonding patterns, which are now being exploited in rational drug design approaches.

Recent synthetic methodology developments have also focused on more efficient routes to produce 851726-57-3 with higher yields and purity. A 2024 publication in Organic Process Research & Development described an improved catalytic process that reduces byproduct formation while maintaining excellent enantioselectivity. These advances are particularly important as demand for this building block increases in both academic and industrial settings.

In the context of biological applications, several research groups have reported the incorporation of this modified amino acid into peptide sequences designed to target protein-protein interactions. The fluorine atom's presence has been shown to significantly influence both the binding affinity and selectivity of these designed peptides, while the Boc group facilitates subsequent synthetic manipulations.

Ongoing clinical trials of compounds derived from 2-{(tert-butoxy)carbonyl(4-fluorophenyl)methylamino}acetic acid suggest promising therapeutic potential in areas ranging from osteoporosis to certain cancers. However, researchers caution that further optimization of drug-like properties may be necessary to fully realize this potential. Future directions include exploring its use in PROTAC molecules and as a component of targeted drug delivery systems.